Cas no 14514-42-2 (Indium,tris(8-quinolinolato-kN1,kO8)-)

• Product Name: Indium,tris(8-quinolinolato-kN1,kO8)-
• CAS No: 14514-42-2
• MF: C₂₇H₁₈InN₃O₃
• MW: 547.268126964569
• CID: 151391
• PubChem ID: 3034762
• Update Time: 2025-04-19

Indium,tris(8-quinolinolato-kN1,kO8)- Chemical and Physical Properties

Names and Identifiers

• Indium,tris(8-quinolinolato-kN1,kO8)-
• indium oxine
• Indium oxinate
• indium triquinolin-8-olate
• Indium, tris(8-quinolinolato)-
• Indium, tris(8-quinolinolato-kappaN1,kappaO8)-
• Indium-111In, tris(8-quinolinolato-N1,O8)-
• Tris(8-hydroxyquinolinato)indium
• Tris(oxinato)indium
• TRIS(8-QUINOLINOLATO-N1,O8)-INDIUM 111-IN
• 14514-42-2
• INDIUM IN 111 OXYQUINOLINE [USP IMPURITY]
• Indium In-111 Oxyquinoline
• INDIUM IN-111 OXYQUINOLINE [ORANGE BOOK]
• Indium (111in) oxine
• Indium oxine In 111
• DTXSID50162925
• Indium in 111 oxyquinoline [USAN]
• indium(3+);quinolin-8-olate
• INDIUM-111IN, TRIS(8-QUINOLINOLATO-.KAPPA.N1,.KAPPA.O8)-
• LGX9OL562T
• INDIUM (111 IN) OXYQUINOLINE [WHO-DD]
• (111In)oxinate(3)

• Inchi： 1S/3C9H7NO.In/c3*11-8-5-1-3-7-4-2-6-10-9(7)8;/h3*1-6,11H;/q;;;+3/p-3
• InChI Key： AEGSYIKLTCZUEZ-UHFFFAOYSA-K
• SMILES： [In+3].[O-]C1=CC=CC2=CC=CN=C21.[O-]C1=CC=CC2=CC=CN=C21.[O-]C1=CC=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 257.95681
• Monoisotopic Mass: 547.0386952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 33.12